7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride

• IUPAC Name: 7,8-dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H8N2O3.ClH/c11-8(12)7-3-5-4-13-2-1-6(5)9-10-7;/h3H,1-2,4H2,(H,11,12);1H
• InChI Key: WBPQZGSYYPYEIH-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=CC(=NN=C21)C(=O)O.Cl
• Molecular Formula: C8H9ClN2O3
• Molecular Weight: 216.62 g/mol

Description

The compound “7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride” is a derivative of pyridazine, which is a class of organic compounds. Pyridazine derivatives have been studied for their potential use as pro-apoptotic agents for treating cancer, autoimmune diseases, or immune system diseases.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Scientific Research Applications

Antibacterial Activities

• Compounds synthesized from similar chemical structures have shown notable antibacterial activities. For instance, derivatives synthesized from 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria (Bildirici, Şener, & Tozlu, 2007).

Synthesis and Reactions

• Various derivatives of pyrazolo[3,4-d]pyridazine have been synthesized, showcasing the versatility and reactivity of these compounds (Şener, Şener, Bildmci, Kasımoğulları, & Akçamur, 2002).

Chemical Properties and Structural Analysis

• The reaction of cyclic oxalyl compounds with hydrazines has led to the synthesis of various derivatives, including pyrazolo[3,4-d]pyridazine amine, which highlights the chemical properties and potential applications of these compounds (Akbas & Aslanoğlu, 2006).

Molecular Docking and Enzyme Inhibitors

• Pyrazole[3,4-d]pyridazine derivatives have been studied for their potential as enzyme inhibitors, specifically targeting acetylcholinesterase and carbonic anhydrase enzymes. This indicates a possible application in the development of anticholinergic drugs (Taslimi, Türkan, Cetin, Burhan, Karaman, Bildirici, Gulcin, & Sen, 2019).

Potential Anticancer Agents

• The synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, which are structurally related, has been explored for their potential as anticancer agents. This suggests a potential area of research for similar compounds like 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid hydrochloride (Temple, Rose, Comber, & Rener, 1987).